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Compound of Interest

Compound Name:
4-(2-Bromoethyl)-2-chloro-1-

methoxybenzene

Cat. No.: B13625871

Get Quote

Executive Summary
Chloro-methoxybenzene derivatives (chloroanisoles) represent a critical class of halogenated

aromatic ethers utilized extensively as pharmacophores and intermediate scaffolds in drug

discovery. Their utility stems from the unique interplay between the electron-donating methoxy

group (–OCH₃) and the electron-withdrawing chlorine atom (–Cl). This electronic "push-pull"

dynamic modulates lipophilicity (LogP), metabolic stability, and receptor binding affinity.

This guide provides a definitive technical analysis of the three primary isomers—2-

chloroanisole (ortho), 3-chloroanisole (meta), and 4-chloroanisole (para)—focusing on their

physicochemical properties, spectral identification, and synthesis protocols required for high-

purity pharmaceutical applications.

Part 1: Thermodynamic & Physical Constants
The physical behavior of chloroanisoles is governed by structural isomerism. The position of

the chlorine atom relative to the methoxy group dictates the net dipole moment and crystal

packing efficiency, which directly influences boiling points (BP) and melting points (MP).
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Comparative Physical Data Table
Property

2-Chloroanisole
(Ortho)

3-Chloroanisole
(Meta)

4-Chloroanisole
(Para)

CAS Number 766-51-8 2845-89-8 623-12-1

Molecular Weight 142.58 g/mol 142.58 g/mol 142.58 g/mol

Physical State (RT) Liquid Liquid Liquid

Boiling Point 195–196 °C 193–194 °C 198–202 °C

Melting Point -26.8 °C ~ -28 °C (est) -18 °C

Density (25°C) 1.123 g/mL 1.160 g/mL 1.164 g/mL

Refractive Index (

)
1.545 1.535 1.535

Lipophilicity (XLogP3) 2.7 3.0 3.3

Mechanistic Insight: The Symmetry Effect
Researchers should note that 4-chloroanisole exhibits the highest boiling point and melting

point among the isomers. This is a classic manifestation of molecular symmetry. The para-

substitution allows for more efficient packing in the crystal lattice compared to the kinked

structure of the ortho and meta isomers. Conversely, 2-chloroanisole exhibits a distinct "ortho

effect" where steric repulsion between the bulky methoxy group and the chlorine atom twists

the methoxy bond out of planarity, slightly reducing conjugation and altering the dipole moment.

Part 2: Solvation & Lipophilicity (LogP)[2]
In drug development, the Partition Coefficient (LogP) is the primary metric for predicting blood-

brain barrier (BBB) permeability and oral bioavailability.[1]

The Methoxy-Chlorine Interplay
Chloroanisoles are significantly more lipophilic than their phenol precursors but less lipophilic

than polychlorinated benzenes.
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Chlorine Contribution: Increases lipophilicity via hydrophobicity (

-cloud density).

Methoxy Contribution: While oxygen is electronegative, the methyl cap prevents hydrogen

bonding donation, making the ether moiety relatively non-polar compared to an alcohol.

Application Note: When designing CNS-active drugs, substituting a chlorobenzene moiety with

a chloroanisole can lower LogP slightly (due to the oxygen) while retaining metabolic blockage

at the para-position, a strategy often used to fine-tune ADME properties.

Visualization: Structure-Activity Relationship (SAR) Flow
The following diagram illustrates how physical properties of chloroanisoles translate into

medicinal chemistry applications.
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Figure 1: Logic flow connecting the structural core of chloroanisoles to their biological utility in

drug design.

Part 3: Spectral Fingerprinting
Reliable identification of isomers is non-negotiable in GMP environments. Nuclear Magnetic

Resonance (NMR) offers the most definitive distinction.

1H-NMR Diagnostic Signals (in )
Methoxy Singlet: The hallmark signal for all isomers is a sharp singlet integrating to 3

protons.

Shift:

3.80 – 3.90 ppm.
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Note: This peak is deshielded by the oxygen but is relatively insensitive to the chlorine

position.

Aromatic Region (

6.8 – 7.4 ppm): This is where isomers diverge.

4-Chloroanisole: Shows a characteristic AA'BB' system (often appearing as two "doublets"

or a quartet-like structure) due to the plane of symmetry.

2-Chloroanisole: Shows a complex multiplet pattern (ABCD) due to the lack of symmetry

and the distinct magnetic environment of the proton adjacent to the chlorine.

Part 4: Synthesis & Purification Protocol
For research-grade applications requiring >99% purity, the Williamson Ether Synthesis is the

industry standard. It is preferred over electrophilic chlorination of anisole, which often yields

difficult-to-separate mixtures of ortho/para isomers.

Protocol: O-Methylation of Chlorophenol
Objective: Synthesis of 4-Chloroanisole from 4-Chlorophenol.

Reagents:

4-Chlorophenol (1.0 eq)

Potassium Carbonate (

) (2.0 eq) - Base

Methyl Iodide (MeI) (1.2 eq) - Alkylating Agent (Caution: Neurotoxin)

Acetone or DMF (Solvent)

Step-by-Step Methodology:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-

chlorophenol in anhydrous acetone (0.5 M concentration).
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Deprotonation: Add anhydrous

. The reaction will become a slurry. Stir at room temperature for 15 minutes to facilitate
phenoxide formation.

Alkylation: Add Methyl Iodide dropwise via syringe. Critical: Use a reflux condenser to

prevent loss of volatile MeI.[2]

Reflux: Heat the mixture to a gentle reflux (approx. 60°C for acetone) for 4–6 hours. Monitor

via TLC (Hexane/EtOAc 9:1). The starting material (phenol) will disappear; the product

(ether) runs higher (

~0.8).

Workup:

Cool to room temperature.[2][3][4]

Filter off the solid inorganic salts (

/KI).

Concentrate the filtrate under reduced pressure.

Redissolve residue in Ethyl Acetate and wash with 1M NaOH (to remove unreacted

phenol) followed by Brine.

Purification: Dry organic layer over

, filter, and concentrate. If necessary, purify via vacuum distillation (BP ~198°C) or silica flash
chromatography.

Visualization: Synthesis Workflow
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Figure 2: Step-by-step workflow for the Williamson Ether Synthesis of chloroanisoles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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